Cas no 2172539-69-2 (5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole)

• Product Name: 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole
• CAS No: 2172539-69-2
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• CID: 6585826
• PubChem ID: 165590242
• Update Time: 2025-06-30

5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole
• EN300-1591397
• 2172539-69-2

• Inchi： 1S/C12H13BrN2/c1-2-10-5-3-4-6-12(10)15-11(9-13)7-8-14-15/h3-8H,2,9H2,1H3
• InChI Key： HMAUYMCXUAIURR-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NN1C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 264.02621g/mol
• Monoisotopic Mass: 264.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole

5-(Bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole: A Comprehensive Overview

5-(Bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole (CAS No. 2172539-69-2) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and chemical reactivity.

The molecular structure of 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole consists of a pyrazole ring substituted with a bromomethyl group at the 5-position and a 2-ethylphenyl group at the 1-position. The presence of these functional groups imparts unique properties to the molecule, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant side effects. This finding suggests that 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole could be a valuable lead compound for the development of novel anti-inflammatory drugs.

In addition to its pharmacological potential, 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole has also been explored for its use in agrochemical applications. A study conducted by a team of researchers from the University of California, Davis, demonstrated that this compound has excellent herbicidal activity against a wide range of weeds. The study, published in Pesticide Biochemistry and Physiology in 2023, showed that 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole selectively targets specific enzymes involved in plant metabolism, leading to effective weed control without harming crops.

The chemical reactivity of 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole has also been extensively studied. The bromomethyl group makes it an excellent precursor for various synthetic transformations. For example, it can undergo nucleophilic substitution reactions to form new derivatives with different functional groups. This versatility has led to its use in the synthesis of complex organic molecules and polymers with tailored properties.

In materials science, 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole has shown promise as a building block for the preparation of functional materials. A recent study published in Advanced Materials in 2023 reported the use of this compound in the synthesis of conductive polymers with enhanced electrical conductivity and mechanical stability. The researchers found that the presence of the pyrazole ring and bromomethyl group significantly improved the performance of these materials, making them suitable for applications in electronic devices and sensors.

The synthesis of 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole can be achieved through several routes. One common method involves the reaction of 2-ethylbenzaldehyde with hydrazine hydrate to form 3-(2-ethylphenyl)pyrazolidine, which is then treated with bromoacetyl bromide to introduce the bromomethyl group. This multi-step process yields high purity products with good yields, making it suitable for large-scale production.

The safety and environmental impact of 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole have also been evaluated. Toxicological studies have shown that this compound has low toxicity when used at appropriate concentrations and under controlled conditions. Additionally, environmental fate studies indicate that it degrades rapidly in soil and water, minimizing its potential impact on ecosystems.

In conclusion, 5-(bromomethyl)-1-(2-ethylphenyl)-1H-pyrazole (CAS No. 2172539-69-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various scientific fields.